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Compound of Interest

Compound Name: Ethyl crotonate

CAS No.: 10544-63-5

Cat. No.: B045720

Get Quote

Executive Summary & Chemical Identity
Ethyl crotonate (Ethyl (E)-but-2-enoate) is an

-unsaturated ester widely utilized in organic synthesis as a Michael acceptor and a
flavor/fragrance intermediate.[1] Its structural motif—a conjugated system—imparts specific
reactivity profiles (e.g., nucleophilic addition) but also dictates its flammability and toxicological
hazards.

This guide moves beyond standard SDS reporting to provide a logic-based safety architecture

for laboratory and scale-up environments.
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Parameter Technical Specification

IUPAC Name Ethyl (E)-but-2-enoate

CAS Number
623-70-1 (trans-isomer); 10544-63-5 (isomer

mixture)

Molecular Formula

Molecular Weight 114.14 g/mol

Physical State Clear, colorless liquid

Odor Profile Pungent, fruity, rum-like; Potential Lachrymator

GHS Hazard Identification & Classification
The Global Harmonized System (GHS) classification for Ethyl Crotonate is driven primarily by

its low flash point and mucous membrane irritancy.

Core Hazard Assignments
Flammable Liquids (Category 2): H225 - Highly flammable liquid and vapor.[2][3]

Note: Some vendors classify as Category 3, but with a flash point of ~2°C, Category 2 is

the scientifically rigorous assignment for risk assessment.

Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[2][3][4]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory

irritation.

Visualized Hazard Hierarchy
The following diagram illustrates the cascading logic of hazards associated with this

compound, prioritizing immediate physical threats followed by health impacts.
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Ethyl Crotonate Hazards

Physical Hazards
(Immediate Threat)

Health Hazards
(Exposure Threat)

H225: Highly Flammable
(FP: 2°C / 36°F)

Vapor Density: 3.9
(Accumulates in low areas)

H319: Severe Eye Irritant
(Lachrymator Potential)

H335: Respiratory Irritant
(Mucous Membrane Attack)

Click to download full resolution via product page

Figure 1: Hierarchical breakdown of Ethyl Crotonate hazards prioritizing flammability and

irritancy.[5][2][6][3][7][8]

Physicochemical Safety Parameters
Understanding the physical constants is critical for designing engineering controls.
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Property Value Safety Implication

Flash Point (CC) 2°C (36°F)

Critical: Exists as a flammable

vapor mixture at standard lab

temperatures.[6] Static

discharge protection is

mandatory.

Boiling Point 139°C (282°F)

Moderate volatility; however,

vapor pressure is sufficient to

create hazardous atmospheres

at room temp.

Vapor Density 3.9 (Air = 1)

Vapors are heavier than air

and will "crawl" along

benchtops to ignition sources.

Solubility Immiscible in water

Water is ineffective for

extinguishing; use alcohol-

resistant foam or

.

Reactivity -Unsaturated

Susceptible to nucleophilic

attack; potential for slow

polymerization if stored

improperly (though less

reactive than acrylates).

Operational Risk Management & Handling Protocols
As a Senior Scientist, the recommendation is to treat Ethyl Crotonate as a "Red Zone"

reagent due to the combination of high flammability and lachrymatory properties.

Engineering Controls
Fume Hood: Mandatory. Velocity must be maintained >100 fpm. The lachrymatory nature

means benchtop handling is strictly prohibited.
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Static Grounding: All transfer vessels (drums, carboys, reactors) must be grounded and

bonded. The low Minimum Ignition Energy (MIE) of esters makes static spark a viable

ignition source.

Personal Protective Equipment (PPE) Selection Logic
Gloves:

Standard Nitrile (4 mil): Acceptable for splash protection only. Esters can swell nitrile over

time.

Butyl Rubber or PVA: Required for immersion or spill cleanup. Butyl rubber offers superior

resistance to ester permeation compared to standard nitrile or latex.

Eye Protection: Chemical splash goggles are non-negotiable. A face shield is recommended

during dispensing to prevent lachrymatory vapors from bypassing glasses.

Experimental Workflow: Synthesis Setup
The following workflow ensures a self-validating safety loop before the reaction begins.

Start: Setup 1. Verify Hood Flow
(>100 fpm)

2. Ground Equipment
(Flash Point 2°C)

3. Don PPE
(Goggles + Butyl/Nitrile)

4. Transfer Reagent
(Slowly, prevent splash)

5. Quench/Clean
(Avoid oxidizers)

Click to download full resolution via product page

Figure 2: Step-by-step operational logic for handling Ethyl Crotonate in synthesis.

Toxicological Profile & Metabolism
Acute Toxicity

Oral

(Rat): 3,000 mg/kg.[7][9][10]

Dermal

(Guinea Pig): > 5,000 mg/kg.[10][11]
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Mechanism: As an ester, ethyl crotonate is metabolized via hydrolysis (carboxylesterases)

into crotonic acid and ethanol.

Crotonic Acid:[12][2][3] A weak acid and irritant.

Ethanol: CNS depressant (negligible at relevant exposure levels).

Lachrymator Effect: The conjugated double bond allows for potential interaction with TRPA1

channels in sensory nerves, causing stinging eyes and tears even at non-toxic

concentrations.

Chronic Exposure
Carcinogenicity: Not listed by IARC, NTP, or OSHA.[3][7][13]

Genotoxicity: Generally negative in Ames tests, though the

-unsaturated moiety suggests theoretical alkylating potential (Michael acceptor).

Emergency Response Architecture
Firefighting Strategy (UN 1862)

Extinguishing Media: Alcohol-resistant foam, Dry chemical, or

.[5][2][3][13] DO NOT USE WATER JET; it will spread the burning liquid.

Specific Hazard: Vapors may travel to ignition sources and flash back.[4] Containers may

explode when heated (BLEVE risk).[4][8]

Spill Containment Protocol
Evacuate: Clear the area of non-essential personnel.

Eliminate Ignition: Cut power to hot plates/stirrers immediately.

PPE Upgrade: Don respiratory protection (organic vapor cartridge) if outside a hood.

Contain: Use non-combustible absorbents (vermiculite, sand). Do not use sawdust

(combustible).
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Disposal: Collect in a sealed container labeled as flammable hazardous waste.

Storage & Transport
Storage Class: Flammable Liquid.[2][3][4][14]

Conditions: Store in a cool, dry, well-ventilated area away from direct sunlight. Keep away

from oxidizing agents (e.g., nitric acid, peroxides) and strong bases (causes hydrolysis).

Transport (DOT/IATA):

UN Number: 1862[11]

Proper Shipping Name: Ethyl Crotonate

Hazard Class: 3 (Flammable Liquid)[2][4]

Packing Group: II
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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